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Compound of Interest

Compound Name: 5,6-Dibromo-1,3-dioxaindane

CAS No.: 5279-32-3

Cat. No.: B1296138

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5,6-Dibromo-1,3-dioxaindane is a halogenated heterocyclic compound with potential

applications in medicinal chemistry and materials science. Its rigid, dibrominated indane core

offers a unique scaffold for the design of novel molecules with specific steric and electronic

properties. The bromine substituents provide reactive handles for further chemical

modifications, making it a versatile intermediate in organic synthesis. This technical guide

provides a comprehensive overview of the plausible synthesis, expected physicochemical

properties, and potential applications of 5,6-Dibromo-1,3-dioxaindane, based on analogous

chemical systems. Detailed experimental protocols and representative spectroscopic data are

presented to facilitate further research and development.

Physicochemical Properties
While experimental data for 5,6-Dibromo-1,3-dioxaindane is not readily available in the

literature, its properties can be predicted based on structurally related compounds.
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Property Predicted Value

Molecular Formula C₉H₈Br₂O₂

Molecular Weight 323.97 g/mol

Appearance White to off-white crystalline solid

Melting Point >150 °C (decomposes)

Boiling Point Not available

Solubility

Soluble in DMSO, DMF, and chlorinated

solvents; sparingly soluble in alcohols; insoluble

in water.

Purity (Typical) >98% (by HPLC)

Proposed Synthetic Pathway
A plausible synthetic route to 5,6-Dibromo-1,3-dioxaindane involves a three-step process

starting from a commercially available or readily synthesized precursor, 4,5-dibromophthalic

acid. The proposed pathway is as follows:

Synthesis of 5,6-Dibromo-indan-1,3-dione: The synthesis can be adapted from the

preparation of substituted indan-1,3-diones.[1]

Reduction to 5,6-Dibromo-indan-1,3-diol: The dione is reduced to the corresponding diol

using a suitable reducing agent.

Formation of 5,6-Dibromo-1,3-dioxaindane: The diol is then cyclized with a formaldehyde

equivalent to form the 1,3-dioxaindane ring system.[2]
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Step 1: Indan-1,3-dione Formation
Step 2: Reduction Step 3: Acetalization

4,5-Dibromophthalic Anhydride 5,6-Dibromo-indan-1,3-dione

Ethyl acetoacetate,
Triethylamine,

Acetic anhydride 5,6-Dibromo-indan-1,3-diolNaBH4, Methanol 5,6-Dibromo-1,3-dioxaindane

Paraformaldehyde,
p-Toluenesulfonic acid,

Toluene

Click to download full resolution via product page

Proposed synthesis of 5,6-Dibromo-1,3-dioxaindane.

Experimental Protocols
The following are detailed, hypothetical experimental protocols for the synthesis of 5,6-
Dibromo-1,3-dioxaindane.

Synthesis of 5,6-Dibromo-indan-1,3-dione
This protocol is adapted from the synthesis of 5-bromo-indan-1,3-dione.[3]

Materials:

4,5-Dibromophthalic anhydride

Ethyl acetoacetate

Triethylamine

Acetic anhydride

Concentrated hydrochloric acid

Ice

Acetone

Procedure:
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To a solution of 4,5-dibromophthalic anhydride (1 equivalent) in acetic anhydride, add

triethylamine (2.2 equivalents).

To this mixture, add ethyl acetoacetate (1.1 equivalents) dropwise at room temperature with

stirring.

Continue stirring the reaction mixture for 24 hours at room temperature.

Pour the reaction mixture onto crushed ice and add concentrated hydrochloric acid.

Filter the precipitated solid and wash with cold water.

To the crude solid, add a hot solution of hydrochloric acid in water to induce decarboxylation.

The resulting red precipitate of 5,6-dibromo-indan-1,3-dione is collected by filtration and can

be recrystallized from acetone.

Reduction to 5,6-Dibromo-indan-1,3-diol
This protocol is based on the general reduction of diones.

Materials:

5,6-Dibromo-indan-1,3-dione

Sodium borohydride (NaBH₄)

Methanol

Dichloromethane

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

Suspend 5,6-dibromo-indan-1,3-dione (1 equivalent) in methanol at 0 °C.
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Slowly add sodium borohydride (2.5 equivalents) portion-wise, maintaining the temperature

below 5 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir for 4

hours.

Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

Remove the methanol under reduced pressure.

Extract the aqueous residue with dichloromethane (3 x 50 mL).

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure to yield the crude diol.

Formation of 5,6-Dibromo-1,3-dioxaindane
This protocol is based on the general formation of 1,3-dioxanes from 1,3-diols.[2]

Materials:

5,6-Dibromo-indan-1,3-diol

Paraformaldehyde

p-Toluenesulfonic acid monohydrate

Toluene

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

To a solution of 5,6-dibromo-indan-1,3-diol (1 equivalent) in toluene, add paraformaldehyde

(1.5 equivalents) and a catalytic amount of p-toluenesulfonic acid monohydrate.
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Heat the mixture to reflux with a Dean-Stark apparatus to remove water.

Monitor the reaction by thin-layer chromatography until the starting material is consumed.

Cool the reaction mixture to room temperature and wash with saturated aqueous sodium

bicarbonate solution, followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

The crude product can be purified by column chromatography on silica gel.

Spectroscopic Data
The following tables provide expected spectroscopic data for 5,6-Dibromo-1,3-dioxaindane,

based on the analysis of structurally similar compounds.[4][5][6]

¹H NMR Spectroscopy
Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.8 s 2H Aromatic CH

~5.5 t 2H O-CH-O

~5.2 s 2H O-CH₂-O

~3.2 d 2H Ar-CH₂

¹³C NMR Spectroscopy
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Chemical Shift (δ, ppm) Assignment

~140 Aromatic C (quat)

~125 Aromatic CH

~120 Aromatic C-Br

~95 O-CH₂-O

~70 O-CH-O

~35 Ar-CH₂

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Assignment

3100-3000 Aromatic C-H stretch

2950-2850 Aliphatic C-H stretch

1600-1450 Aromatic C=C stretch

1250-1000 C-O stretch (dioxane ring)

800-600 C-Br stretch

Mass Spectrometry
The mass spectrum is expected to show a characteristic isotopic pattern for a dibrominated

compound.[7][8][9][10]

m/z Interpretation

322, 324, 326 Molecular ion peak cluster [M]⁺

243, 245 [M - Br]⁺

164 [M - 2Br]⁺

115 Fragment corresponding to the indane core
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Applications in Drug Development
The 1,3-dioxaindane scaffold itself is of interest in medicinal chemistry. The introduction of

bromine atoms at the 5 and 6 positions of the indane ring system offers several advantages for

drug development:

Scaffold for Library Synthesis: The bromine atoms can serve as points for further

functionalization via cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig)

to generate libraries of diverse compounds for screening.

Modulation of Pharmacokinetic Properties: The lipophilicity introduced by the bromine atoms

can influence the absorption, distribution, metabolism, and excretion (ADME) properties of

potential drug candidates.

Probing Binding Interactions: The electron-withdrawing nature and steric bulk of the bromine

atoms can be utilized to probe and optimize interactions with biological targets.

Potential Applications

5,6-Dibromo-1,3-dioxaindane

Scaffold for
Library Synthesis

Versatile Intermediate

Modulation of
Pharmacokinetics

Influences ADME

Probing Binding
Interactions

Structure-Activity
Relationships
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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